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molecular formula C12H10Cl2O2 B1349418 5-(2,6-Dichlorophenyl)cyclohexane-1,3-dione CAS No. 55579-74-3

5-(2,6-Dichlorophenyl)cyclohexane-1,3-dione

Cat. No. B1349418
CAS RN: 55579-74-3
M. Wt: 257.11 g/mol
InChI Key: XFSFQUOJDRNZIT-UHFFFAOYSA-N
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Patent
US06350749B1

Procedure details

A mixture of 5-(2,6-dichlorophenyl)cyclohexane-1,3-dione (1.8 g) and ammonium acetate (1.7 g) in ethanol (20 ml) was refluxed for 60 hours, and the reaction solution was concentrated under reduced pressure. To the residue were added ethyl acetate (80 ml) and water (20 ml), and the mixture was shaken and separated. The ethyl acetate layer was washed with water (10 ml, thrice) and concentrated under reduced pressure. To the residue was added ethyl acetate (8 ml) to precipitate crystals, which were filtered and dried to give 1-amino-5-(2,6-dichlorophenyl)cyclohexen-3-one (1.43 g) as pale yellow crystals.
Name
5-(2,6-dichlorophenyl)cyclohexane-1,3-dione
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
ammonium acetate
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
1-amino-5-(2,6-dichlorophenyl)cyclohexen-3-one

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[CH:9]1[CH2:14][C:13](=O)[CH2:12][C:11](=[O:16])[CH2:10]1.C([O-])(=O)C.[NH4+:21]>C(O)C>[NH2:21][C:13]1[CH2:14][CH:9]([C:3]2[C:2]([Cl:1])=[CH:7][CH:6]=[CH:5][C:4]=2[Cl:8])[CH2:10][C:11](=[O:16])[CH:12]=1 |f:1.2|

Inputs

Step One
Name
5-(2,6-dichlorophenyl)cyclohexane-1,3-dione
Quantity
1.8 g
Type
reactant
Smiles
ClC1=C(C(=CC=C1)Cl)C1CC(CC(C1)=O)=O
Name
ammonium acetate
Quantity
1.7 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was shaken
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 60 hours
Duration
60 h
CONCENTRATION
Type
CONCENTRATION
Details
the reaction solution was concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
To the residue were added ethyl acetate (80 ml) and water (20 ml)
CUSTOM
Type
CUSTOM
Details
separated
WASH
Type
WASH
Details
The ethyl acetate layer was washed with water (10 ml, thrice)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
To the residue was added ethyl acetate (8 ml)
CUSTOM
Type
CUSTOM
Details
to precipitate crystals, which
FILTRATION
Type
FILTRATION
Details
were filtered
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
1-amino-5-(2,6-dichlorophenyl)cyclohexen-3-one
Type
product
Smiles
NC1=CC(CC(C1)C1=C(C=CC=C1Cl)Cl)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.43 g
YIELD: CALCULATEDPERCENTYIELD 79.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.